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Compound of Interest

Compound Name:
Ammonium pentaborate,

tetrahydrate

Cat. No.: B8113362

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of ammonium pentaborate tetrahydrate, a

compound suspected of damaging fertility or the unborn child.[1] Adherence to these

procedures is critical for personnel safety and environmental protection.

Key Safety and Handling Information
Ammonium pentaborate tetrahydrate is a white, crystalline solid. While not flammable,

combustible, or explosive, it may release ammonia gas at high temperatures.[2] Personal

protective equipment (PPE), including safety glasses or goggles, gloves, and a lab coat, should

be worn when handling this chemical.[3][4] In case of dust formation, a dust respirator is

recommended.[3][5]

Quantitative Data
The following table summarizes key quantitative data for ammonium pentaborate tetrahydrate,

compiled from various safety data sheets.
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Property Value Source

Molecular Formula (NH₄)₂B₁₀O₁₆·4H₂O [3]

Molecular Weight 272.2 g/mol [3]

Melting Point 110 °C / 230 °F [1][3]

Specific Gravity 1.58 g/cm³ [1][3]

Solubility in Water 7.03 g/100 ml at 18 °C [3]

9.6% at 20 °C [3]

41.2% at 90 °C [3]

Acute Oral Toxicity (LD50) 4200 mg/kg (Rat) [3]

Experimental Protocols: Disposal Procedures
The recommended disposal procedure for ammonium pentaborate tetrahydrate involves

treating it as hazardous waste. Always consult local, state, and federal regulations before

proceeding with any disposal method.

Step-by-Step Disposal Guide:

Container Management: Keep the waste ammonium pentaborate tetrahydrate in its original

container if possible, or in a suitable, closed, and clearly labeled container for disposal.[1][4]

[5] Do not mix with other waste.[4]

Waste Collection: For spills, sweep up the solid material and place it into a suitable container

for disposal.[1] Avoid creating dust.[4][5]

Licensed Disposal: Dispose of the contents and container through an approved waste

disposal plant or a licensed disposal company.[1][4]

Incineration (with solvent): An alternative method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4][5] This should only be performed by qualified personnel at a licensed facility.
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Contaminated PPE: Dispose of contaminated gloves and other PPE in accordance with

applicable laws and good laboratory practices.[4][5]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of ammonium

pentaborate tetrahydrate.
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Start: Have Ammonium Pentaborate
Tetrahydrate for Disposal

Consult Local, State, and
Federal Regulations

Is it a spill?

Sweep up solid into a
suitable, closed container.

Avoid creating dust.

Yes

Keep in original or
suitable, labeled, closed container.

Do not mix with other waste.

No

Contact an approved
waste disposal company.

Consider incineration with a
combustible solvent by a

qualified facility.

Arrange for transport and
disposal by the licensed company.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of ammonium pentaborate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. sds.riotinto.com [sds.riotinto.com]

3. spectrumchemical.com [spectrumchemical.com]

4. indenta.com [indenta.com]

5. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Proper Disposal of Ammonium Pentaborate
Tetrahydrate: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113362/docs#proper-disposal-of-ammonium-
pentaborate-tetrahydrate-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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